Cas no 953903-28-1 (1-(4-fluoro-2-methylphenyl)-5-oxopyrrolidine-3-carboxylic acid)

• Product Name: 1-(4-fluoro-2-methylphenyl)-5-oxopyrrolidine-3-carboxylic acid
• CAS No: 953903-28-1
• MF: C₁₂H₁₂FNO₃
• MW: 237.226986885071
• MDL: MFCD09732384
• CID: 4667228
• Update Time: 2025-06-09

1-(4-fluoro-2-methylphenyl)-5-oxopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluoro-2-methylphenyl)-5-oxopyrrolidine-3-carboxylic acid
• 3-Pyrrolidinecarboxylic acid, 1-(4-fluoro-2-methylphenyl)-5-oxo-

• MDL： MFCD09732384
• Inchi： 1S/C12H12FNO3/c1-7-4-9(13)2-3-10(7)14-6-8(12(16)17)5-11(14)15/h2-4,8H,5-6H2,1H3,(H,16,17)
• InChI Key： AEROPJBGPBVKEX-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(F)C=C2C)C(=O)CC(C(O)=O)C1

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 533.6±50.0 °C at 760 mmHg
• Flash Point: 276.5±30.1 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

1-(4-fluoro-2-methylphenyl)-5-oxopyrrolidine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(4-fluoro-2-methylphenyl)-5-oxopyrrolidine-3-carboxylic acid

Introduction to 1-(4-fluoro-2-methylphenyl)-5-oxopyrrolidine-3-carboxylic acid (CAS No. 953903-28-1) and Its Emerging Applications in Chemical Biology and Medicine

1-(4-fluoro-2-methylphenyl)-5-oxopyrrolidine-3-carboxylic acid, identified by the CAS number 953903-28-1, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. The compound’s unique framework, combining a pyrrolidine core with a fluoro-substituted aromatic ring, positions it as a promising scaffold for the development of novel bioactive molecules. This introduction delves into the compound’s chemical properties, synthetic considerations, and its emerging role in medicinal chemistry, emphasizing recent advancements and potential therapeutic applications.

The molecular structure of 1-(4-fluoro-2-methylphenyl)-5-oxopyrrolidine-3-carboxylic acid features a pyrrolidine ring substituted at the 5-position with an oxygen atom, forming an N-heterocycle that is well-documented for its versatility in drug design. The presence of a fluoro group at the para position of a methylphenyl ring introduces both electronic and steric effects that can modulate binding interactions with biological targets. Such structural features are particularly valuable in medicinal chemistry, where fine-tuning of substituents can enhance potency, selectivity, and pharmacokinetic profiles.

From a synthetic perspective, the preparation of 1-(4-fluoro-2-methylphenyl)-5-oxopyrrolidine-3-carboxylic acid involves multi-step organic transformations that highlight the compound’s synthetic accessibility while maintaining high regioselectivity. Recent methodologies have demonstrated efficient routes to this scaffold, leveraging transition-metal catalysis and palladium-mediated cross-coupling reactions to construct the desired heterocyclic core. These advances not only facilitate large-scale production but also open avenues for structural diversification, enabling the exploration of related analogs with tailored biological activities.

The pharmacological relevance of 1-(4-fluoro-2-methylphenyl)-5-oxopyrrolidine-3-carboxylic acid has been extensively investigated in recent years. Its scaffold has shown promise in modulating various biological pathways, particularly those involving G protein-coupled receptors (GPCRs) and enzyme inhibition. Notably, studies have revealed its potential as a kinase inhibitor, where the fluoro-substituent enhances binding affinity through halogen bonding interactions. Such findings align with broader trends in drug discovery, where small molecules with optimized hydrogen bonding networks and halogen interactions are sought for their improved pharmacological properties.

Recent preclinical studies have highlighted the therapeutic potential of derivatives of 1-(4-fluoro-2-methylphenyl)-5-oxopyrrolidine-3-carboxylic acid in addressing neurological disorders. The compound’s ability to cross the blood-brain barrier and interact with central nervous system (CNS) targets has made it an attractive candidate for further development. Additionally, its structural motif has been explored in the design of antiviral agents, where modifications to the pyrrolidine core have yielded compounds with enhanced efficacy against RNA viruses. These findings underscore the versatility of this scaffold and its relevance in addressing unmet medical needs.

The role of fluorine in medicinal chemistry cannot be overstated, and 1-(4-fluoro-2-methylphenyl)-5-oxopyrrolidine-3-carboxylic acid exemplifies how fluorinated aromatic rings can influence drug-like properties. The electron-withdrawing nature of fluorine enhances metabolic stability while simultaneously improving binding interactions through dipole-dipole interactions and halogen bonding. This dual benefit has been exploited in numerous drug candidates, including those under development for oncology applications. The compound’s potential as an anticancer agent has been explored through its ability to disrupt microtubule dynamics and interfere with key signaling pathways involved in tumor progression.

In conclusion, 1-(4-fluoro-2-methylphenyl)-5-oxopyrrolidine-3-carboxylic acid (CAS No. 953903-28-1) represents a structurally fascinating molecule with significant potential in pharmaceutical research. Its unique combination of a pyrrolidine core and fluoro-substituted aromatic ring provides a versatile platform for drug discovery, with applications spanning neurological disorders to oncology. As synthetic methodologies continue to evolve and our understanding of molecular interactions deepens, compounds like this are poised to play a pivotal role in the next generation of therapeutics.